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Compound of Interest

Compound Name: Dehydro Amlodipine Oxalate

Cat. No.: B564258 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dehydro Amlodipine Oxalate is a critical reference standard for the quality control and

stability testing of Amlodipine, a widely used calcium channel blocker. It is recognized as a

principal degradation product and process impurity of Amlodipine.[1][2] In pharmacopeial

contexts, it is referred to as Amlodipine EP Impurity D by the European Pharmacopoeia (EP)

and Amlodipine USP Related Compound A by the United States Pharmacopeia (USP).[1][3]

Accurate preparation of a Dehydro Amlodipine Oxalate standard solution is paramount for

the precise quantification of this impurity in pharmaceutical formulations, ensuring the safety

and efficacy of the final drug product.

This document provides a detailed protocol for the preparation of a Dehydro Amlodipine
Oxalate standard solution, along with essential information on its chemical properties, storage,

and handling.

Chemical and Physical Data
A comprehensive understanding of the physicochemical properties of Dehydro Amlodipine
Oxalate is fundamental to its correct handling and use as a reference standard.
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Property Value References

Chemical Name

3-Ethyl 5-methyl 2-[(2-

aminoethoxy)methyl]-4-(2-

chlorophenyl)-6-

methylpyridine-3,5-

dicarboxylate oxalate

[3]

Synonyms

Amlodipine EP Impurity D,

Amlodipine USP Related

Compound A

[1][2][3]

CAS Number 1216406-90-4 [2][3]

Molecular Formula C₂₂H₂₅ClN₂O₉ [2]

Molecular Weight 496.89 g/mol [2][3]

Appearance White to Off-White Solid

Solubility
Slightly soluble in Chloroform,

Methanol, and Water.

Storage Conditions
+5°C ± 3°C, protected from

light.[4]

Purity >95% (HPLC) [3][5][6]

Experimental Protocols
Materials and Equipment

Dehydro Amlodipine Oxalate reference standard

Methanol (HPLC grade)

Acetonitrile (HPLC grade)

Purified water (HPLC grade)

Volumetric flasks (Class A)
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Analytical balance (readable to 0.01 mg)

Pipettes (calibrated)

Syringe filters (0.45 µm, compatible with organic solvents)

Ultrasonic bath

Preparation of Standard Stock Solution (e.g., 100 µg/mL)
This protocol describes the preparation of a 100 µg/mL standard stock solution. The

concentration can be adjusted as required by the specific analytical method.

Step 1: Equilibration of the Reference Standard Before opening, allow the sealed container of

Dehydro Amlodipine Oxalate to equilibrate to ambient laboratory temperature to prevent

moisture uptake.[4]

Step 2: Weighing the Reference Standard Accurately weigh approximately 10 mg of the

Dehydro Amlodipine Oxalate reference standard into a clean, dry weighing boat using a

calibrated analytical balance. The reference standard should be used "as is" without prior

drying.[4]

Step 3: Dissolution Transfer the weighed standard to a 100 mL Class A volumetric flask. Add

approximately 70 mL of methanol and sonicate for 5-10 minutes to ensure complete

dissolution.

Step 4: Dilution to Volume Once dissolved and cooled to room temperature, dilute the solution

to the mark with methanol. Stopper the flask and invert it several times to ensure homogeneity.

Step 5: Filtration (Optional but Recommended) If the solution is to be used for HPLC analysis, it

is advisable to filter it through a 0.45 µm syringe filter to remove any particulate matter that

could interfere with the chromatographic system.

Preparation of Working Standard Solutions
Working standard solutions are typically prepared by diluting the stock solution to the desired

concentration range for analysis.
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Example: Preparation of a 10 µg/mL Working Standard Solution

Pipette 10.0 mL of the 100 µg/mL stock solution into a 100 mL Class A volumetric flask.

Dilute to the mark with the appropriate diluent (e.g., a mixture of methanol and water, or the

mobile phase used for HPLC analysis).

Stopper the flask and mix thoroughly.

Stability and Storage of Standard Solutions
Stock Solution: When stored in a tightly sealed, light-protected container at 2-8°C, the stock

solution is generally stable for a short period. It is recommended to prepare fresh stock

solutions for each new sequence of analysis.

Working Solutions: Working solutions should be prepared fresh daily from the stock solution.

Diagrams
Workflow for Standard Solution Preparation
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Workflow for Dehydro Amlodipine Oxalate Standard Solution Preparation

Preparation

Usage

Equilibrate Reference Standard to Room Temperature

Accurately Weigh Reference Standard

Transfer to Volumetric Flask

Add Solvent (e.g., Methanol) and Sonicate

Dilute to Final Volume

Mix Thoroughly

Prepare Working Standards by Dilution

Filter (Optional)

Inject into Analytical Instrument (e.g., HPLC)
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Caption: Workflow for the preparation of Dehydro Amlodipine Oxalate standard solution.
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Logical Relationship of Dehydro Amlodipine Oxalate to
Amlodipine

Formation of Dehydro Amlodipine Oxalate

Amlodipine (Active Pharmaceutical Ingredient)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b564258#preparation-of-dehydro-amlodipine-oxalate-
standard-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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